Cas no 1824467-52-8 (Carbamic acid, N-(2-hydroxy-3-mercaptopropyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(2-hydroxy-3-mercaptopropyl)-, 1,1-dimethylethyl ester
• CAS No: 1824467-52-8
• MF: C₈H₁₇NO₃S
• MW: 207.290481328964
• MDL: MFCD24467133
• CID: 5245707
• PubChem ID: 87832275
• Update Time: 2026-03-08

Carbamic acid, N-(2-hydroxy-3-mercaptopropyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(2-hydroxy-3-mercaptopropyl)-, 1,1-dimethylethyl ester

• MDL： MFCD24467133
• Inchi： 1S/C8H17NO3S/c1-8(2,3)12-7(11)9-4-6(10)5-13/h6,10,13H,4-5H2,1-3H3,(H,9,11)
• InChI Key： KAJRPSXMBYHETN-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(O)CS

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Carbamic acid, N-(2-hydroxy-3-mercaptopropyl)-, 1,1-dimethylethyl ester

Recent Advances in the Study of Carbamic acid, N-(2-hydroxy-3-mercaptopropyl)-, 1,1-dimethylethyl ester (CAS: 1824467-52-8)

Carbamic acid, N-(2-hydroxy-3-mercaptopropyl)-, 1,1-dimethylethyl ester (CAS: 1824467-52-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, often referred to as a tert-butyl carbamate derivative, has garnered attention due to its potential applications in drug development, particularly as a building block for protease inhibitors and other therapeutic agents. Recent studies have explored its synthesis, reactivity, and biological activity, shedding light on its utility in medicinal chemistry.

One of the key areas of research involving this compound is its role as a protective group for thiols and hydroxyl groups in peptide synthesis. The tert-butyl carbamate (Boc) group is widely used to protect amines, but its application in protecting thiols and hydroxyls is less common. Recent work has demonstrated that Carbamic acid, N-(2-hydroxy-3-mercaptopropyl)-, 1,1-dimethylethyl ester can be efficiently synthesized and used to protect these functional groups, enabling the construction of complex peptides with high yields and minimal side reactions.

In addition to its synthetic utility, this compound has been investigated for its potential biological activities. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of Carbamic acid, N-(2-hydroxy-3-mercaptopropyl)-, 1,1-dimethylethyl ester exhibit inhibitory effects on certain cysteine proteases, which are implicated in various diseases, including cancer and inflammatory disorders. The study highlighted the compound's ability to form reversible covalent bonds with the active site of these enzymes, making it a promising candidate for further drug development.

Another recent advancement involves the use of this compound in the development of prodrugs. Prodrugs are inactive compounds that are metabolized in the body to release active drugs. Researchers have explored the incorporation of Carbamic acid, N-(2-hydroxy-3-mercaptopropyl)-, 1,1-dimethylethyl ester into prodrug designs to improve the pharmacokinetic properties of therapeutic agents. For example, a 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated that prodrugs featuring this moiety exhibited enhanced stability and targeted release profiles, particularly in acidic environments such as tumor tissues.

Despite these promising findings, challenges remain in the practical application of Carbamic acid, N-(2-hydroxy-3-mercaptopropyl)-, 1,1-dimethylethyl ester. Issues such as scalability of synthesis, stability under physiological conditions, and potential toxicity need to be addressed. Ongoing research aims to optimize the compound's properties and explore its full potential in drug discovery and development.

In conclusion, Carbamic acid, N-(2-hydroxy-3-mercaptopropyl)-, 1,1-dimethylethyl ester (CAS: 1824467-52-8) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in peptide synthesis, protease inhibition, and prodrug development highlight its broad utility. As research continues, this compound is likely to play an increasingly important role in the discovery of new therapeutic agents.